mGluR Modulator
  • ML337
    ML337
    • Cat. No.:
    • B609145
    • CAS No.:
    • Molecular Formula:
    • C21H20FNO3
    • Molecular Weight:
    • 353.4 g/mol
    Description
    ML337 is a highly selective mGlu3 NAMs with submicromolar potency and good CNS penetration. ML337 resulted (mGlu3 IC50 = 593 nM, mGlu2 IC50 >30 μM) with B:P ratios of 0.92 (mouse) to 0.3 (rat). ML337 possesses ...
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  • Valiglurax
    Valiglurax
    • Cat. No.:
    • B611630
    • CAS No.:
    • Molecular Formula:
    • C16H10F3N5
    • Molecular Weight:
    • 329.28 g/mol
    Description
    Valiglurax, also known as VU0652957 and VU2957, is a potent, selective, CNS penetrant, and orally bioavailable mGlu4 PAM. VU2957 possessed attractive in vitro and in vivo pharmacological and DMPK properties acro...
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  • VU6012962
    VU6012962
    • Cat. No.:
    • B611777
    • CAS No.:
    • Molecular Formula:
    • C21H19F3N4O4
    • Molecular Weight:
    • 448.4 g/mol
    Description
    VU6012962 is an orally bioavailable and CNS-penetrant metabotropic glutamate receptor 7 (mGlu7) negative allosteric modulator (NAM) that achieves exposure in cerebral spinal fluid (CSF) 2.5x above the in vitro I...
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  • Adx 47273
    Adx 47273
    • Cat. No.:
    • B1666623
    • CAS No.:
    • 851881-60-2
    • Molecular Formula:
    • C20H17F2N3O2
    • Molecular Weight:
    • 369.4 g/mol
    Description
    ADX-47273 is a positive allosteric modulator of metabotropic glutamate receptor 5 (mGluR5) with EC50 values of 0.17 and 0.23 μM for potentiation of glutamate activity in HEK293 cells expressing rat mGluR5 and pr...
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  • Ro01-6128
    Ro01-6128
    • Cat. No.:
    • B1679421
    • CAS No.:
    • 302841-86-7
    • Molecular Formula:
    • C17H17NO3
    • Molecular Weight:
    • 283.32 g/mol
    Description
    Glutamate, the major excitatory neurotransmitter in the CNS, activates eight known subtypes of metabotropic glutamate receptors (mGluRs). Highly selective modulators designed to act at allosteric sites on certai...
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  • RO5488608
    RO5488608
    • Cat. No.:
    • B10772673
    • CAS No.:
    • Molecular Formula:
    • C23H17F3N2O4S
    • Molecular Weight:
    • 474.5 g/mol
    Description
    RO5488608 is a useful research compound. Its molecular formula is C23H17F3N2O4S and its molecular weight is 474.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality RO5488608 suitable for many ...
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  • Troriluzole hydrochloride
    Troriluzole hydrochloride
    • Cat. No.:
    • B12772408
    • CAS No.:
    • 1926204-76-3
    • Molecular Formula:
    • C15H17ClF3N5O4S
    • Molecular Weight:
    • 455.8 g/mol
    Description
    TRORILUZOLE HYDROCHLORIDE is a Protein drug with a maximum clinical trial phase of III and has 1 investigational indication.
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  • Valiglurax
    Valiglurax
    • Cat. No.:
    • B15616429
    • CAS No.:
    • Molecular Formula:
    • C16H10F3N5
    • Molecular Weight:
    • 329.28 g/mol
    Description
    mGlu4 positive allosteric modulator
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  • ML254
    ML254
    • Cat. No.:
    • B15616505
    • CAS No.:
    • Molecular Formula:
    • C18H15FN2O2
    • Molecular Weight:
    • 310.3 g/mol
    Description
    an mGlu5 modulator;  structure in first source
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  • VU0483605
    VU0483605
    • Cat. No.:
    • B15618107
    • CAS No.:
    • Molecular Formula:
    • C20H10Cl3N3O3
    • Molecular Weight:
    • 446.7 g/mol
    Description
    VU0483605 is a useful research compound. Its molecular formula is C20H10Cl3N3O3 and its molecular weight is 446.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0483605 suitable for many ...
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